2-(3-Cyanophenyl)-4-nitrobenzoic acid

• IUPAC Name: 2-(3-cyanophenyl)-4-nitrobenzoic acid
• InChI: InChI=1S/C14H8N2O4/c15-8-9-2-1-3-10(6-9)13-7-11(16(19)20)4-5-12(13)14(17)18/h1-7H,(H,17,18)
• InChI Key: ZADRGPNQKIJEAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=C(C=CC(=C2)[N+](=O)[O-])C(=O)O)C#N
• Molecular Formula: C14H8N2O4
• DSSTOX Substance ID: DTXSID40688801
• Molecular Weight: 268.22 g/mol
• CAS No.: 1261945-41-8

Description

2-(3-Cyanophenyl)-4-nitrobenzoic acid is a benzoic acid derivative featuring a nitro group (-NO₂) at the para position (C4) relative to the carboxylic acid group (-COOH) and a 3-cyanophenyl substituent (-C₆H₄CN) at the ortho position (C2) (Figure 1).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Cyanophenyl)-4-nitrobenzoic acid typically involves multi-step organic reactions One common method includes the nitration of 2-(3-Cyanophenyl)benzoic acid

Industrial Production Methods

In an industrial setting, the production of 2-(3-Cyanophenyl)-4-nitrobenzoic acid may involve large-scale nitration processes with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography are common to achieve the desired product quality.

Chemical Reactions Analysis

Types of Reactions

2-(3-Cyanophenyl)-4-nitrobenzoic acid can undergo various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst like palladium on carbon.

Substitution: The cyano group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles under suitable conditions.

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium on carbon catalyst, ethanol as solvent.

Substitution: Sodium hydroxide, ethanol, and other nucleophiles like amines or thiols.

Major Products Formed

Reduction: 2-(3-Cyanophenyl)-4-aminobenzoic acid.

Substitution: Various substituted benzoic acids depending on the nucleophile used.

Scientific Research Applications

2-(3-Cyanophenyl)-4-nitrobenzoic acid has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Medicine: Investigated for its potential use in drug development due to its structural features.

Industry: Utilized in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism by which 2-(3-Cyanophenyl)-4-nitrobenzoic acid exerts its effects depends on the specific application. In chemical reactions, the nitro and cyano groups can influence the reactivity and stability of the compound. In biological systems, these functional groups may interact with specific molecular targets, affecting biochemical pathways.

Comparison with Similar Compounds

Key Structural Features :

• Nitro Group (C4) : Strongly electron-withdrawing, reducing electron density on the aromatic ring and affecting reaction kinetics.

Substituent Effects on Reactivity and Electronic Properties

4-Nitrobenzoic Acid (CAS 62-23-7)

• Structure : Single nitro group at C4.
• Reactivity : In condensation reactions with diamines, 4-nitrobenzoic acid reacts slower than unsubstituted benzoic acid due to its electron-withdrawing nitro group, which deactivates the aromatic ring .
• Thermodynamic Properties :
  • McGowan volume (V) = 1.1059
  • Solute descriptors: E = 0.990, S = 1.520, A = 0.680, B = 0.400, L = 5.7699 .
• Comparison: The addition of a 3-cyanophenyl group in the target compound likely amplifies electron withdrawal, further reducing reactivity in nucleophilic or condensation reactions.

3-(4-Cyanophenyl)-4-fluorobenzoic Acid (CAS 1261969-32-7)

• Structure: Fluorine at C4 and 4-cyanophenyl at C3.
• Electronic Effects: Fluorine (moderate EWG) and cyano groups create a synergistic electron-deficient aromatic system.

2-(4-Methoxyphenylamino)-4-nitrobenzoic Acid

• Structure: Amino-methoxyphenyl group at C2 and nitro at C4.
• Electronic Effects : Methoxy (-OMe) is electron-donating, counteracting the nitro group’s withdrawal. This mixed electronic profile may enhance reactivity in electrophilic substitutions compared to the purely EWG-substituted target compound .

Solubility and Partitioning Behavior

Compound	Substituents	McGowan Volume (V)	log P (Calculated)	Key Solubility Influencers
4-Nitrobenzoic acid	4-NO₂	1.1059	1.79–1.83	High polarity due to -NO₂ and -COOH
2-(3-Cyanophenyl)-4-nitrobenzoic acid	4-NO₂, 2-(3-CN-C₆H₄)	~1.3 (estimated)	Higher than 4-nitrobenzoic acid*	Increased hydrophobicity from aromatic cyano group
5-[(3-Carboxy-4-nitrophenyl)disulfanyl]-2-nitrobenzoic acid	Complex disulfide linkage	N/A	N/A	Disulfide may reduce aqueous solubility

*Estimated based on the additive effect of the cyano group’s hydrophobicity.